1-methyl-N'-(3-nitrobenzylidene)-6-oxo-1,6-dihydro-3-pyridinecarbohydrazide

• IUPAC Name: 1-methyl-N-[(E)-(3-nitrophenyl)methylideneamino]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C14H12N4O4/c1-17-9-11(5-6-13(17)19)14(20)16-15-8-10-3-2-4-12(7-10)18(21)22/h2-9H,1H3,(H,16,20)/b15-8+
• InChI Key: QIGFZRJRDJOMJY-OVCLIPMQSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C(=O)NN=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CN1C=C(C=CC1=O)C(=O)N/N=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H12N4O4
• Molecular Weight: 300.27 g/mol

Description

1-methyl-N'-(3-nitrobenzylidene)-6-oxo-1,6-dihydro-3-pyridinecarbohydrazide, commonly known as MNOPH, is a chemical compound with potential applications in scientific research. It is a pyridinecarbohydrazide derivative that has been synthesized using various methods. MNOPH has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of MNOPH is not fully understood, but it has been shown to induce apoptosis in cancer cells by activating caspase-3 and -9. MNOPH has also been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, MNOPH has been shown to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects:
MNOPH has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant effects in vitro. In animal studies, MNOPH has been found to reduce tumor growth and improve survival rates in mice with cancer. MNOPH has also been found to reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

MNOPH has several advantages for laboratory experiments, including its stability, solubility, and ease of synthesis. MNOPH has also been shown to have low toxicity in vitro and in animal studies. However, MNOPH has some limitations, including its limited bioavailability and potential for off-target effects.

Future Directions

There are several future directions for the study of MNOPH. One potential direction is to optimize the synthesis method to improve yield and purity. Another direction is to study the pharmacokinetics and pharmacodynamics of MNOPH in vivo to better understand its potential for clinical use. Additionally, MNOPH could be studied in combination with other anti-cancer or anti-inflammatory agents to determine its potential for synergistic effects. Finally, the mechanism of action of MNOPH could be further elucidated to identify potential targets for drug development.

Scientific Research Applications

MNOPH has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as an anti-cancer agent, with promising results. MNOPH has been found to induce apoptosis in cancer cells by activating caspase-3 and -9. It has also been studied for its potential as an anti-inflammatory and anti-oxidant agent.